Synthesis of electron-accepting polymers containing phenanthra-9,10-quinone units†

Journal of Materials Chemistry Pub Date: 2009-05-11 DOI: 10.1039/B901853K

Abstract

Polymers containing 9,10-phenanthraquinone moieties as part of an extended π-electron system have been prepared by Suzuki couplings between 2,7- or 3,6-dibromophenanthraquinone and 9,9-dioctylfluorene-2,7-diboronic acid bispinacol ester. Closely related model compounds were prepared similarly. All the products were characterised by FT-IR, 1H NMR and UV-vis/fluorescence spectroscopy and, where relevant, mass spectrometry. Cyclic voltammetry measurements indicate that these materials display electron affinities of up to 4.0 eV. This value is one of the highest reported for conjugated polymers.

Graphical abstract: Synthesis of electron-accepting polymers containing phenanthra-9,10-quinone units
Synthesis of electron-accepting polymers containing phenanthra-9,10-quinone units†
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